Carbapenems

Carbapenems are a class of broad-spectrum antibiotics used to treat severe bacterial infections that may be resistant to other antibiotic treatments. These medications include drugs such as imipenem, meropenem, and ertapenem. The carbapenems possess potent bactericidal activity against many Gram-positive and Gram-negative bacteria, making them valuable for treating complex infections including those caused by Enterobacteriaceae, Pseudomonas aeruginosa, and Acinetobacter baumannii. Due to their broad spectrum of activity and high efficacy, carbapenems are often reserved for patients with severe or life-threatening infections, particularly in immunocompromised individuals or those who have previously failed other treatment regimens. However, the increasing resistance to these drugs necessitates careful stewardship and judicious use to preserve their effectiveness in combating multidrug-resistant bacteria.